Cas no 123208-49-1 (7H-Pyrano[3,4-c]isoxazole,4,5-dihydro-7,7-dimethyl-)

• Product Name: 7H-Pyrano[3,4-c]isoxazole,4,5-dihydro-7,7-dimethyl-
• CAS No: 123208-49-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 104256
• Update Time: 2024-01-24

7H-Pyrano[3,4-c]isoxazole,4,5-dihydro-7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrano[3,4-c]isoxazole,4,5-dihydro-7,7-dimethyl-
• 7H-Pyrano[3,4-c]isoxazole,4,5-dihydro-7,7-dimethyl-(9CI)

• Inchi： 1S/C8H11NO2/c1-8(2)7-6(3-4-10-8)5-11-9-7/h5H,3-4H2,1-2H3
• InChI Key： KYVYEKPXKLUKCR-UHFFFAOYSA-N
• SMILES： O1C=C2CCOC(C)(C)C2=N1

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2

Experimental Properties

• PSA: 35.26